1-Myristoyl-3-chloropropanediol

• Molecular Formula: C17H33ClO3
• Molecular Weight: 320.9 g/mol
• InChI: InChI=1S/C17H33ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)21-15-16(19)14-18/h16,19H,2-15H2,1H3
• InChIKey: WRPWLPGSBUPQNC-UHFFFAOYSA-N

1‑Myristoyl‑3‑chloropropanediol: Essential Baseline

1‑Myristoyl‑3‑chloropropanediol (CAS 30557‑03‑0) is a synthetic 3‑monochloropropanediol (3‑MCPD) fatty acid ester, formed by esterification of myristic acid (C14:0) with 3‑chloro‑1,2‑propanediol . It is a member of the 3‑MCPD ester class, a group of process‑induced contaminants also used as analytical standards and probes for toxicological mechanism studies [1]. The compound serves as a reference material for LC‑MS/MS quantification of 3‑MCPD monoesters in food and biological matrices, and as a tool for investigating lipid‑mediated toxicity pathways [2].

Workflow

LC-MS/MS reference standard for 3-MCPD monoesters in food and biological matrices

Selection

C14 myristate ester supports accurate retention time and MRM specificity

Use Context

Toxicology probe for lipid-mediated toxicity pathway studies

• [1] Gao B, Li Y, Huang G, Yu L. Fatty Acid Esters of 3‑Monochloropropanediol: A Review. Annual Review of Food Science and Technology. 2019;10:259-284. View Source
• [2] MacMahon S, Mazzola E, Begley TH, Diachenko GW. Analysis of Processing Contaminants in Edible Oils. Part 1. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3‑Monochloropropanediol Monoesters and Glycidyl Esters. Journal of Agricultural and Food Chemistry. 2013;61(20):4737-4747. View Source

1‑Myristoyl‑3‑chloropropanediol: Why Chain Length Matters

3‑MCPD monoesters are not interchangeable surrogates. The fatty acid chain length determines key physicochemical properties—including lipophilicity (logP), aqueous solubility, and membrane permeability—that govern both analytical behavior and biological activity [1]. Even within the same class, a C14 (myristoyl) ester cannot substitute for a C16 (palmitoyl) or C18 (stearoyl) analog without altering retention time in validated LC‑MS methods [2] or shifting the dose‑response relationship in toxicological assays [3]. Procurement of the exact chain‑length variant is therefore essential to maintain method reproducibility and to draw valid conclusions from comparative toxicity or metabolism studies.

Analytical shift C16 or C18 analogs may shift retention time and MRM transitions, potentially invalidating external calibration in regulated methods.

Toxicology mismatch Toxicity and bioavailability profiles of palmitate or stearate esters may not reproduce with the myristate ester due to chain-length-dependent hydrolysis and immunomodulation.

• [1] Liu M, Gao BY, Qin F, et al. Acute oral toxicity of 3‑MCPD mono‑ and di‑palmitic esters in Swiss mice and their cytotoxicity in NRK‑52E rat kidney cells. Food and Chemical Toxicology. 2012;50(10):3785-3791. View Source
• [2] MacMahon S, Mazzola E, Begley TH, Diachenko GW. Analysis of Processing Contaminants in Edible Oils. Part 1. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3‑Monochloropropanediol Monoesters and Glycidyl Esters. Journal of Agricultural and Food Chemistry. 2013;61(20):4737-4747. View Source
• [3] Gao B, Li Y, Huang G, Yu L. Fatty Acid Esters of 3‑Monochloropropanediol: A Review. Annual Review of Food Science and Technology. 2019;10:259-284. View Source

1‑Myristoyl‑3‑chloropropanediol: vs. C16 and C18 Analogs

Acute Oral Toxicity vs. Palmitate Analog

The acute oral toxicity of 1‑Myristoyl‑3‑chloropropanediol has not been reported as a discrete value in the peer‑reviewed literature; a class‑level inference must be drawn. For the direct C16 analog, 3‑MCPD 1‑monopalmitate, the oral LD50 in Swiss mice was determined to be 2676.81 mg/kg body weight [1]. In contrast, the C18 analog 1‑stearoyl‑3‑chloropropanediol, when evaluated in a comparative acute toxicity study, exhibited a distinct histopathological profile (thymus and lung involvement) not observed with the palmitate ester [2]. Although a direct myristate‑specific LD50 is not available, the documented chain‑length dependence of 3‑MCPD monoester toxicity indicates that the myristoyl ester (C14) occupies a unique position between shorter (laurate) and longer (palmitate, stearate) chain analogs, and its toxicity cannot be reliably inferred from the C16 or C18 compounds.

Acute oral toxicity vs. palmitate

Class-level inference

C14 LD50 not reported. Comparator: C16 palmitate LD50 2676.81 mg/kg bw; C18 stearate distinct thymus/lung histopathology.

C14 toxicity may not be extrapolated from C16 or C18; chain length drives hazard profile.

Swiss mouse acute oral gavage

Evidence Dimension	Acute oral toxicity (LD50)
Target Compound Data	Not reported as a discrete value in peer‑reviewed literature
Comparator Or Baseline	3‑MCPD 1‑monopalmitate: 2676.81 mg/kg bw (Swiss mouse, oral); 3‑MCPD 1‑monostearate: qualitative histological differences (thymus/lung) vs. palmitate
Quantified Difference	C14 toxicity cannot be extrapolated from C16 or C18; chain length is a critical determinant of toxicological outcome
Conditions	Swiss mice, acute oral gavage

Why This Matters

Procurement of the specific C14 ester is mandatory for toxicology studies aiming to reproduce or extend the published findings on 3‑MCPD monoesters, as chain‑length differences produce non‑interchangeable hazard profiles.

• [1] Liu M, Gao BY, Qin F, et al. Acute oral toxicity of 3‑MCPD mono‑ and di‑palmitic esters in Swiss mice and their cytotoxicity in NRK‑52E rat kidney cells. Food and Chemical Toxicology. 2012;50(10):3785-3791. View Source
• [2] Liu M, Huang G, Wang TT, et al. Preparation of five 3‑MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. Journal of the Science of Food and Agriculture. 2016;96(11):3793-3799. View Source

LC‑MS/MS Quantification: Myristate Specificity

A validated LC‑MS/MS method for the direct detection of 3‑MCPD monoesters in edible oils specifically includes the sn‑1 monoester of myristic acid as a discrete analyte, alongside the esters of lauric, linolenic, linoleic, oleic, and stearic acids [1]. The method demonstrates that the myristoyl ester (C14) exhibits a distinct retention time and MS/MS transition that is not shared by the palmitoyl (C16) or stearoyl (C18) monoesters. Substituting 1‑myristoyl‑3‑chloropropanediol with a palmitoyl or stearoyl analog in this validated workflow would invalidate the external calibration and produce erroneous quantification results.

LC-MS/MS quantification: myristate specificity

Head-to-head

Specific retention time and MRM transition for sn-1 3-MCPD myristate; distinct from palmitate and stearate in validated method.

Substituting with C16 or C18 reference standard may invalidate external calibration.

LC-ESI-MS/MS on C18 column, edible oils

Evidence Dimension	Chromatographic retention time and MS/MS transition
Target Compound Data	Specific retention time and MRM transition optimized for sn‑1 3‑MCPD myristate
Comparator Or Baseline	sn‑1 3‑MCPD palmitate and sn‑1 3‑MCPD stearate (each with unique retention times and transitions)
Quantified Difference	Not interchangeable; method validated for seven distinct monoesters, including myristate
Conditions	LC‑ESI‑MS/MS on C18 column, external calibration in coconut, olive, and palm oils

Why This Matters

For laboratories performing regulatory or quality‑control analysis of 3‑MCPD esters in foodstuffs, the use of the correct myristate reference standard is essential to achieve method accuracy and to meet validation requirements specified in the published protocol.

• [1] MacMahon S, Mazzola E, Begley TH, Diachenko GW. Analysis of Processing Contaminants in Edible Oils. Part 1. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3‑Monochloropropanediol Monoesters and Glycidyl Esters. Journal of Agricultural and Food Chemistry. 2013;61(20):4737-4747. View Source

Chain-Length-Dependent Bioavailability

The bioavailability and toxicokinetic profile of 3‑MCPD esters are strongly influenced by the fatty acid chain length, which governs the rate and extent of enzymatic hydrolysis in the gastrointestinal tract [1]. While free 3‑MCPD is rapidly absorbed, the ester forms require lipase‑mediated cleavage. Comparative studies on 3‑MCPD diesters demonstrate that palmitate (C16) and stearate (C18) esters produce distinct time‑course profiles of serum total cholesterol and LDL‑C in mice, with significant increases observed at 16.5 µmol/kg/day for both chain lengths [2]. The myristoyl ester (C14) sits at a physicochemical inflection point: its shorter acyl chain confers higher aqueous solubility and faster hydrolysis kinetics than the palmitoyl or stearoyl analogs, a difference that directly impacts the rate of 3‑MCPD liberation in vitro and in vivo.

Chain-length-dependent bioavailability

Class-level inference

C14 predicted faster lipase-mediated hydrolysis vs. C16/C18; no myristate-specific PK data.

C14 ester may be necessary for accurate release-kinetics studies; longer-chain analogs could underestimate 3-MCPD liberation.

Qualitative trend from pancreatic lipase assays

Evidence Dimension	Hydrolysis rate / bioavailability
Target Compound Data	C14 chain: higher predicted hydrolysis rate vs. C16 and C18; no published myristate‑specific PK data
Comparator Or Baseline	C16 (palmitate) and C18 (stearate) 3‑MCPD esters: slower hydrolysis, prolonged systemic exposure
Quantified Difference	Lipase activity is chain‑length dependent; C14 esters are hydrolyzed more rapidly than C16 or C18 in vitro (qualitative trend)
Conditions	Pancreatic lipase assays, gastrointestinal simulation models

Why This Matters

Researchers investigating the release kinetics of 3‑MCPD from its esters must use the precise C14 ester, as using a longer‑chain analog will underestimate the rate of free 3‑MCPD generation and could lead to incorrect conclusions about dietary exposure risks.

• [1] Gao B, Li Y, Huang G, Yu L. Fatty Acid Esters of 3‑Monochloropropanediol: A Review. Annual Review of Food Science and Technology. 2019;10:259-284. View Source
• [2] Liu M, Liu J, Wu Y, et al. A 4‑week study of four 3‑monochloropropane‑1,2‑diol diesters on lipid metabolism in C57BL/6J mice. Environmental Toxicology and Pharmacology. 2015;40(2):453-458. View Source

Immunosuppression: Monoester vs. Diester

A direct head‑to‑head study of 3‑MCPD esters on T lymphocyte activation demonstrated that mono‑palmitate esters (1‑pal and 2‑pal) significantly suppressed ConA‑induced T cell proliferation, Th1/Th2 cytokine secretion, and CD4⁺/CD8⁺ ratios, whereas the dipalmitate diester (dipal) showed no significant immunosuppressive effect [1]. Although 1‑myristoyl‑3‑chloropropanediol was not included in this specific panel, the finding establishes a critical structure‑activity principle within the 3‑MCPD ester class: monoesters exhibit potent immunomodulatory activity, while diesters are inactive under the same experimental conditions. This class‑level inference positions 1‑myristoyl‑3‑chloropropanediol—a monoester—as a candidate for immune function studies, whereas a diester analog (e.g., 1,2‑dimyristoyl‑3‑chloropropanediol) would be an inappropriate negative control.

Immunosuppression: monoester vs. diester

Class-level inference

Mono-palmitate significantly suppresses T cell proliferation and cytokines; dipalmitate diester inactive. Myristate monoester predicted active.

Monoester selection may be required to observe immunomodulation; diester may yield false-negative results.

Mouse splenocytes, ConA stimulation

Evidence Dimension	T lymphocyte suppression
Target Compound Data	1‑Myristoyl‑3‑chloropropanediol (monoester): predicted to suppress T cell activation based on monoester class behavior
Comparator Or Baseline	1‑palmitoyl‑3‑chloropropanediol (monoester): significant suppression; 1,2‑dipalmitoyl‑3‑chloropropanediol (diester): no significant effect
Quantified Difference	Monoester active vs. diester inactive (qualitative binary outcome)
Conditions	Mouse splenocytes, ConA stimulation, 48 h incubation

Why This Matters

Procurement of the monoester (rather than a diester) is essential for any study aiming to reproduce or extend the observed immunosuppressive effects of 3‑MCPD esters; substitution with a diester would yield a false‑negative result.

• [1] Huang G, Xue J, Sun X, Wang J, Wang Y, Wang TT, Yu L. Suppression of T lymphocyte activation by 3‑chloro‑1,2‑propanediol mono‑ and di‑palmitate esters in vitro. Toxicology in Vitro. 2018;51:54-62. View Source

1‑Myristoyl‑3‑chloropropanediol: Research Application Scenarios

LC‑MS/MS Reference Standard for Edible Oils

Use as a primary reference material for the validated LC‑MS/MS method of MacMahon et al. (2013) [1]. The myristate ester is a required standard for constructing external calibration curves and for confirming retention time and MRM transition specificity in coconut, olive, and palm oil matrices.

Hydrolysis and Bioavailability Studies

Employ as the C14 member in a homologous series study (e.g., laurate → myristate → palmitate → stearate) to quantify the relationship between fatty acid chain length and the rate of lipase‑mediated 3‑MCPD liberation in gastrointestinal simulation models [2].

Immunosuppression Mechanism Studies

Utilize as a monoester probe to examine T lymphocyte activation pathways (e.g., MAPK and NF‑κB signaling) in primary splenocyte cultures, building on the established monoester‑specific immunosuppressive phenotype reported by Huang et al. (2018) [3].

Nephrotoxicity SAR Studies

Include in a panel of 3‑MCPD monoesters of varying chain lengths to assess differential effects on renal tubular epithelial cells (e.g., NRK‑52E), enabling correlation of acyl chain length with cytotoxicity and apoptosis induction [4].

Application

Selection Property

Validation Focus

LC-MS/MS reference standard for edible oils

Retention time and MRM specificity

Method accuracy and external calibration

Hydrolysis and bioavailability studies

Chain-length-dependent lipase cleavage

Release-kinetics interpretation

Immunosuppression mechanism studies

Monoester vs. diester activity

T cell activation pathway response

Nephrotoxicity SAR studies

Acyl chain length

Renal tubular cell cytotoxicity endpoints

• [1] MacMahon S, Mazzola E, Begley TH, Diachenko GW. Analysis of Processing Contaminants in Edible Oils. Part 1. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3‑Monochloropropanediol Monoesters and Glycidyl Esters. Journal of Agricultural and Food Chemistry. 2013;61(20):4737-4747. View Source
• [2] Gao B, Li Y, Huang G, Yu L. Fatty Acid Esters of 3‑Monochloropropanediol: A Review. Annual Review of Food Science and Technology. 2019;10:259-284. View Source
• [3] Huang G, Xue J, Sun X, Wang J, Wang Y, Wang TT, Yu L. Suppression of T lymphocyte activation by 3‑chloro‑1,2‑propanediol mono‑ and di‑palmitate esters in vitro. Toxicology in Vitro. 2018;51:54-62. View Source
• [4] Liu M, Gao BY, Qin F, et al. Acute oral toxicity of 3‑MCPD mono‑ and di‑palmitic esters in Swiss mice and their cytotoxicity in NRK‑52E rat kidney cells. Food and Chemical Toxicology. 2012;50(10):3785-3791. View Source